Cas no 2377991-41-6 (2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- EN300-7468976
- 2377991-41-6
- 2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- Inchi: 1S/C10H14BClO3/c1-9(2)10(3,4)15-11(14-9)7-5-6-13-8(7)12/h5-6H,1-4H3
- InChI Key: FZSQBJAOHXVMSZ-UHFFFAOYSA-N
- SMILES: ClC1=C(B2OC(C)(C)C(C)(C)O2)C=CO1
Computed Properties
- Exact Mass: 228.0724522g/mol
- Monoisotopic Mass: 228.0724522g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.6Ų
2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7468976-0.05g |
2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2377991-41-6 | 95.0% | 0.05g |
$1807.0 | 2025-03-10 | |
| Enamine | EN300-7468976-0.1g |
2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2377991-41-6 | 95.0% | 0.1g |
$1893.0 | 2025-03-10 | |
| Enamine | EN300-7468976-0.25g |
2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2377991-41-6 | 95.0% | 0.25g |
$1980.0 | 2025-03-10 | |
| Enamine | EN300-7468976-0.5g |
2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2377991-41-6 | 95.0% | 0.5g |
$2066.0 | 2025-03-10 | |
| Enamine | EN300-7468976-1.0g |
2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2377991-41-6 | 95.0% | 1.0g |
$2152.0 | 2025-03-10 | |
| Enamine | EN300-7468976-2.5g |
2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2377991-41-6 | 95.0% | 2.5g |
$4216.0 | 2025-03-10 | |
| Enamine | EN300-7468976-5.0g |
2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2377991-41-6 | 95.0% | 5.0g |
$6239.0 | 2025-03-10 | |
| Enamine | EN300-7468976-10.0g |
2-(2-chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2377991-41-6 | 95.0% | 10.0g |
$9252.0 | 2025-03-10 |
2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Introduction to 2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2377991-41-6)
2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 2377991-41-6, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This boryl compound features a unique structural motif combining a chlorofuran moiety with a highly stable tetramethyl-substituted dioxaborolane core. Such structural features make it a valuable intermediate in modern organic synthesis, particularly in cross-coupling reactions that are pivotal for constructing complex molecular architectures.
The compound's utility stems from its ability to participate in palladium-catalyzed coupling reactions, such as the Suzuki-Miyaura and Stille couplings, which are cornerstone techniques in drug discovery and material science. The presence of the tetramethyl group at the boron center enhances the stability of the boronate ester functionality, making it more resistant to hydrolysis under ambient conditions—a critical advantage for laboratory-scale applications and industrial processes.
In recent years, there has been a surge in research focusing on boron-containing heterocycles due to their broad spectrum of biological activities. The chlorofuran substituent in this compound introduces reactivity that can be leveraged for further functionalization via nucleophilic aromatic substitution or metal-catalyzed transformations. This flexibility has positioned 2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a key building block in the synthesis of novel pharmaceuticals and agrochemicals.
One of the most compelling applications of this compound is in the development of antimicrobial agents. Researchers have recently demonstrated its efficacy in generating novel borylated heterocycles that exhibit potent activity against resistant bacterial strains. The boryl group can be further modified into pharmacophores that interact with bacterial enzymes or DNA replication machinery, offering a promising avenue for combating multidrug-resistant pathogens.
The synthesis of 2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves multi-step procedures starting from commercially available precursors such as 2-chlorofuran and pinacol borane derivatives. The reaction pathway often employs protecting group strategies to ensure regioselective functionalization at the boron center. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing costs and improving yields—a critical factor for industrial adoption.
From a mechanistic perspective, the compound's reactivity is influenced by both electronic and steric factors. The electron-withdrawing nature of the boronate ester and the electron-donating effect of the tetramethyl groups create an optimal balance for participation in cross-coupling reactions. Additionally, computational studies have revealed that the chlorofuran ring exhibits significant aromatic stabilization upon borylation, further enhancing its utility as an intermediate.
In clinical research circles, derivatives of this compound have been explored for their potential in neurodegenerative disease treatment. Preliminary studies suggest that borylated furan derivatives can modulate enzyme activity associated with pathways implicated in Alzheimer's disease and Parkinson's disease. While further investigations are needed to fully elucidate their mechanisms of action, these findings underscore the therapeutic promise of compounds like 2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.
The compound's stability under various reaction conditions also makes it an attractive candidate for green chemistry initiatives. Efforts to minimize solvent usage and reduce waste have led to innovations in catalytic systems that enhance efficiency while maintaining high selectivity. Such developments align with global trends toward sustainable chemical manufacturing practices.
Looking ahead, future research directions may focus on expanding the scope of transformations applicable to this compound. For instance, exploring photoredox catalysis or electrochemical methods could unlock new synthetic pathways for borylated furan derivatives. Furthermore,the integration of machine learning models into reaction optimization could accelerate the discovery of novel analogs with enhanced biological activity.
In conclusion,2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2377991-41-6) represents a versatile and innovative tool in synthetic chemistry with far-reaching implications across pharmaceuticals and materials science. Its unique structural features combined with recent advances in synthetic methodologies position it as a cornerstone compound for future research endeavors.
2377991-41-6 (2-(2-Chlorofuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)